Cas no 2228276-67-1 (2-azido-4,4-dimethylpentan-1-ol)

• Product Name: 2-azido-4,4-dimethylpentan-1-ol
• CAS No: 2228276-67-1
• MF: C₇H₁₅N₃O
• MW: 157.213501214981
• CID: 5922177
• PubChem ID: 149831747
• Update Time: 2025-10-30

2-azido-4,4-dimethylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-4,4-dimethylpentan-1-ol
• 2228276-67-1
• EN300-1834506

• Inchi： 1S/C7H15N3O/c1-7(2,3)4-6(5-11)9-10-8/h6,11H,4-5H2,1-3H3
• InChI Key： BTHIGDYIBSNHBO-UHFFFAOYSA-N
• SMILES： OCC(CC(C)(C)C)N=[N+]=[N-]

Computed Properties

• Exact Mass: 157.121512110g/mol
• Monoisotopic Mass: 157.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-azido-4,4-dimethylpentan-1-ol

Exploring the Versatile Applications of 2-Azido-4,4-dimethylpentan-1-ol (CAS No. 2228276-67-1) in Modern Chemistry

In the rapidly evolving field of organic chemistry, 2-azido-4,4-dimethylpentan-1-ol (CAS No. 2228276-67-1) has emerged as a compound of significant interest due to its unique structural properties and broad applicability. This azido-functionalized alcohol combines the reactivity of an azide group with the stability of a tertiary alcohol, making it a valuable intermediate in synthetic chemistry, material science, and pharmaceutical research. Researchers and industry professionals are increasingly exploring its potential in click chemistry reactions, polymer modifications, and bioconjugation strategies.

The CAS number 2228276-67-1 is often searched in academic databases and chemical supplier platforms, reflecting its growing importance. One of the key reasons for this interest lies in the compound's ability to participate in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This reaction is widely used for creating complex molecular architectures with high efficiency and specificity, addressing current demands for sustainable and atom-economical synthetic methods. The 4,4-dimethylpentan-1-ol backbone further enhances the compound's stability, allowing for diverse functionalization under mild conditions.

Recent trends in green chemistry have spotlighted compounds like 2-azido-4,4-dimethylpentan-1-ol due to their role in reducing hazardous byproducts. Environmental concerns and regulatory pressures are driving innovations where this azido alcohol serves as a safer alternative to traditional reactive intermediates. Its compatibility with water-based systems and lower toxicity profile align with the UN Sustainable Development Goals for responsible chemical production, making it a frequent topic in ESG-focused research.

From a commercial perspective, the demand for high-purity specialty chemicals like CAS No. 2228276-67-1 has surged in sectors such as advanced materials and drug discovery. Pharmaceutical companies leverage its azide moiety for targeted prodrug synthesis, while material scientists exploit its dual functionality to create self-healing polymers and smart coatings. These applications respond to market needs for durable, responsive materials in automotive and electronics industries.

Analytical challenges surrounding 2-azido-4,4-dimethylpentan-1-ol purification and characterization remain active discussion points in scientific forums. Advanced techniques like HPLC-MS and NMR spectroscopy are crucial for quality control, especially when the compound is used in biopharmaceutical conjugation. Stability studies under various pH and temperature conditions are frequently cited in patent literature, highlighting its industrial relevance.

Future research directions may explore the compound's potential in nanotechnology and bioorthogonal chemistry, particularly for in vivo labeling applications. The balance between its reactivity and safety profile positions it as a promising candidate for next-generation diagnostic probes and therapeutic agents. As synthetic methodologies advance, CAS No. 2228276-67-1 will likely play a pivotal role in bridging academic innovation with industrial scale-up.